Cas no 2172116-17-3 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid
• CAS No: 2172116-17-3
• MF: C₂₅H₂₁IN₂O₅
• MW: 556.349118947983
• CID: 6138752
• PubChem ID: 165535136
• Update Time: 2025-06-11

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid
• EN300-1521036
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}propanoic acid
• 2172116-17-3

• Inchi： 1S/C25H21IN2O5/c26-16-11-15(24(31)27-10-9-23(29)30)12-17(13-16)28-25(32)33-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,11-13,22H,9-10,14H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： KQCNUIAZMUNFLP-UHFFFAOYSA-N
• SMILES： IC1C=C(C(NCCC(=O)O)=O)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 556.04952g/mol
• Monoisotopic Mass: 556.04952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid

Research Brief on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid (CAS: 2172116-17-3)

In recent years, the compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid (CAS: 2172116-17-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and iodophenyl moiety, has shown promise in various applications, including peptide synthesis, targeted drug delivery, and as a building block for novel bioactive compounds. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its potential applications and mechanisms of action.

The synthesis and characterization of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid have been extensively studied, with recent publications highlighting its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild basic conditions. The iodophenyl moiety, on the other hand, offers a versatile handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These features make the compound a valuable tool for the development of peptide-based therapeutics and imaging agents.

Recent studies have explored the use of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid in the design of targeted drug delivery systems. For instance, researchers have conjugated this compound to tumor-specific peptides, leveraging the iodine atom for radioisotope labeling. This approach allows for the precise delivery of therapeutic and diagnostic agents to cancer cells, minimizing off-target effects. Preliminary in vitro and in vivo studies have demonstrated enhanced tumor uptake and retention, suggesting its potential as a theranostic agent.

Another area of interest is the compound's application in the development of protease inhibitors. The iodophenyl group can be modified to interact with the active sites of specific proteases, thereby inhibiting their activity. Recent structural-activity relationship (SAR) studies have identified key modifications that enhance binding affinity and selectivity, paving the way for the design of next-generation inhibitors. These findings are particularly relevant for diseases such as HIV and hepatitis C, where protease inhibition is a critical therapeutic strategy.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid (CAS: 2172116-17-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from peptide synthesis to targeted drug delivery and protease inhibition. Ongoing research continues to uncover new possibilities for this molecule, underscoring its importance in the development of innovative therapeutic and diagnostic tools. Future studies should focus on optimizing its properties and exploring its potential in clinical settings.